Cas no 70775-57-4 ((1-phenylcyclobutyl)methanol)

• Product Name: (1-phenylcyclobutyl)methanol
• CAS No: 70775-57-4
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 4154113
• PubChem ID: 70038911
• Update Time: 2025-04-24

(1-phenylcyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 1-phenyl-
• (1-phenylcyclobutyl)methanol
• EN300-1863496
• SCHEMBL7333210
• 70775-57-4

• Inchi： 1S/C11H14O/c12-9-11(7-4-8-11)10-5-2-1-3-6-10/h1-3,5-6,12H,4,7-9H2
• InChI Key： OVUJZRDYWMZBBE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(CO)CCC1

Computed Properties

• Exact Mass: 162.104
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.3